Cas no 2967-93-3 (Methyl 2-fluoro-5-methylbenzoate)

• Product Name: Methyl 2-fluoro-5-methylbenzoate
• CAS No: 2967-93-3
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD06203924
• CID: 852699
• PubChem ID: 22645471
• Update Time: 2025-04-19

Methyl 2-fluoro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-methylbenzoate
• 2-fluoro-5-methylBenzoic acid methyl ester
• Benzoic acid, 2-fluoro-5-methyl-, methyl ester
• 2-fluoro-5-methyl-benzoic acid methyl ester
• Methyl2-Fluoro-5-methylbenzoate
• KPJYZNQMHXINEO-UHFFFAOYSA-N
• TRA0043103
• SY016925
• V4985
• CAA96793
• SCHEMBL2060214
• AKOS011800825
• AS-42406
• DTXSID90627280
• DA-16897
• EN300-140851
• CS-0059150
• MFCD06203924
• 2967-93-3
• Methyl 2-fluoro-5-methyl-benzoate

• MDL： MFCD06203924
• Inchi： 1S/C9H9FO2/c1-6-3-4-8(10)7(5-6)9(11)12-2/h3-5H,1-2H3
• InChI Key： KPJYZNQMHXINEO-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.137±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.7±28.0 ºC (760 Torr),
• Flash Point: 90.2±18.9 ºC,
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.92070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters